1-Boc-4-Formyl-4-methylpiperidine

• IUPAC Name: tert-butyl 4-formyl-4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-5-12(4,9-14)6-8-13/h9H,5-8H2,1-4H3
• InChI Key: LMKGOFDRKIAUPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)OC(C)(C)C)C=O
• Molecular Formula: C12H21NO3
• DSSTOX Substance ID: DTXSID20623836
• Molecular Weight: 227.30 g/mol
• CAS No.: 189442-92-0

Description

1-Boc-4-Formyl-4-methylpiperidine, also known as tert-butyl 4-formyl-4-methyl-1-piperidinecarboxylate, is a chemical compound with the molecular formula C12H21NO3 and a molecular weight of 227.3 g/mol . This compound is a derivative of piperidine, a six-membered heterocycle containing one nitrogen atom. It is commonly used in organic synthesis and pharmaceutical research due to its unique structural properties.

Scientific Research Applications

1-Boc-4-Formyl-4-methylpiperidine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in the study of enzyme mechanisms and as a building block for the synthesis of biologically active molecules.

Medicine: It serves as a precursor for the development of potential therapeutic agents, particularly in the field of neuropharmacology.

Industry: The compound is used in the production of fine chemicals and as a reagent in various industrial processes

Safety and Hazards

The safety information for 1-Boc-4-Formyl-4-methylpiperidine includes a GHS07 pictogram and a signal word "Warning". The hazard statement is H302, which indicates that the compound is harmful if swallowed.

Preparation Methods

The synthesis of 1-Boc-4-Formyl-4-methylpiperidine typically involves the protection of the piperidine nitrogen with a tert-butoxycarbonyl (Boc) group, followed by the introduction of a formyl group at the 4-position. One common synthetic route includes the following steps:

Protection: The piperidine nitrogen is protected using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine.

Formylation: The protected piperidine is then subjected to formylation using a formylating agent like ethyl formate or formic acid in the presence of a catalyst.

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-Boc-4-Formyl-4-methylpiperidine undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The formyl group can participate in nucleophilic substitution reactions, forming imines or oximes when reacted with amines or hydroxylamine, respectively.

Common reagents and conditions used in these reactions include mild to strong oxidizing or reducing agents, depending on the desired transformation. Major products formed from these reactions include carboxylic acids, alcohols, imines, and oximes.

Mechanism of Action

The mechanism of action of 1-Boc-4-Formyl-4-methylpiperidine largely depends on its chemical reactivity. The formyl group can undergo nucleophilic addition reactions, forming intermediates that can further react to yield various products. The Boc group serves as a protecting group, preventing unwanted reactions at the nitrogen atom during synthetic transformations .

Comparison with Similar Compounds

1-Boc-4-Formyl-4-methylpiperidine can be compared with other piperidine derivatives such as:

1-Boc-4-hydroxy-4-methylpiperidine: Similar in structure but contains a hydroxyl group instead of a formyl group.

1-Boc-4-methylpiperidine: Lacks the formyl group, making it less reactive in certain chemical transformations.

4-Formylpiperidine: Lacks the Boc protecting group, making it more reactive at the nitrogen atom.

The uniqueness of this compound lies in its combination of the Boc protecting group and the formyl group, providing a balance of stability and reactivity for various synthetic applications.

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl 4-formylpiperidine-1-carboxylate (4.5 g, 21.10 mmol) in CH2Cl2 (50 mL) at 0° C. was added t-BuOK (3.08 g, 27.4 mmol) followed by MeI (3.96 mL, 63.3 mmol) at 0° C. The resulting mixture was stirred 30 min, and then warmed to room temp and stirred for 1.5 h. The reaction mixture was then poured into brine and the mixture was extracted with dichloromethane, dried (Na2SO4), filtered and concentrated. The residue was then purified by Biotage (0-20% EtOAc/hexane) to afford tert-butyl 4-formyl-4-methylpiperidine-1-carboxylate (1.8 g, 7.92 mmol, 37.5% yield) as colorless oil. 1H NMR (500 MHz, CDCl3) δ 9.48 (s, 1H), 3.71-3.66 (m, 2H), 3.19-3.05 (m, 2H), 1.93 (dt, J=13.7, 4.1 Hz, 2H), 1.47 (s, 9H), 1.46-1.37 (m, 2H), 1.10 (s, 3H). LCMS (M+H)=228.1.

Synthesis routes and methods II

Procedure details

Potassium tert-butoxide (2.80 g) and methyl iodide (3.60 mL) are added to an ice cold solution of 4-formyl-piperidine-1-carboxylic acid tert-butyl ester (4.00 g) in dichloromethane (24 mL). The mixture is stirred in the cooling bath for 30 min and then at room temperature overnight. Brine is added and the resulting mixture is extracted with dichloromethane. The combined extracts are dried (MgSO4) and concentrated to give the crude title compound that is used without further purification.

Synthesis routes and methods III

Procedure details

Tert-butyl 4-formylpiperidine-1-carboxylate (35.0 g, 164.1 mmol) was dissolved in dichloromethane (200 mL) and cooled to 0° C. Potassium tert-butoxide (23.9 g, 213 mmol) was added followed by addition of iodomethane (69.9 g, 492 mmol). The reaction was stirred at 0° C. for 30 minutes, and then warmed to ambient temperature and stirred for 1.5 hr. The reaction mixture was poured into brine (400 mL) and the organic layer was separated, dried, and filtered, and concentrated and purified by silica gel to provide tert-butyl 4-formyl-4-methylpiperidine-1-carboxylate (16.36 g, 72.0 mmol, 43.8% yield).